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Compound of Interest

Compound Name: Simiarenol acetate

Cat. No.: B15593790 Get Quote

Simiarenol Acetate: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Introduction
Simiarenol acetate is a naturally occurring triterpenoid compound. Triterpenoids are a large

and structurally diverse class of natural products that have garnered significant interest in the

scientific community due to their wide range of biological activities. This technical guide

provides a summary of the available information on Simiarenol acetate, including its chemical

identity and structure. While specific biological activity data and detailed experimental protocols

for this particular compound are not extensively documented in publicly available literature, this

guide includes generalized protocols and information based on related compounds and its

natural source.

Chemical Identity and Structure
Simiarenol acetate is the acetylated form of Simiarenol. Its fundamental properties are

summarized below.
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Property Value Reference

CAS Number 4965-99-5 [1]

Molecular Formula C₃₂H₅₂O₂ [2][3][4]

Molecular Weight 468.8 g/mol [3]

Synonyms
Simiarel acetate, SiMiarenol

acetate
[1]

Appearance Powder [1]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[1]

Chemical Structure:

The chemical structure of Simiarenol acetate is provided below. The IUPAC name is

(3β,8α,9β,10α,13α,14β,17α,18β)-A'-Neo-25,26,28-trinorgammacer-5-en-3-ol, 9,13,17-

trimethyl-, 3-acetate[1].

Quantitative Data
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Detailed quantitative data on the biological activity of Simiarenol acetate, such as IC₅₀ or MIC

values, are not readily available in the surveyed scientific literature. However, some analytical

data has been reported.

Data Type Value Conditions Reference

Kovats' Retention

Index (I)
3426

Gas Chromatography

on a non-polar OV-1

capillary column at

260 °C.

[2]

Spectroscopic data such as ¹H NMR and ¹³C NMR for Simiarenol acetate are not explicitly

available. However, spectral information for the parent compound, Simiarenol, is available and

may serve as a reference[5].

Natural Occurrence
Simiarenol acetate has been reported to be isolated from the roots of Imperata cylindrica[1], a

perennial rhizomatous grass. This plant is known to produce a variety of triterpenoids and other

phytochemicals[6][7]. Extracts of Imperata cylindrica have been studied for various

pharmacological activities, including anti-inflammatory, antioxidant, and immunomodulatory

effects[6][8].

Experimental Protocols
Specific experimental protocols for the isolation, synthesis, or biological evaluation of

Simiarenol acetate are not detailed in the available literature. However, a generalized protocol

for the isolation of triterpenoids from a plant source like Imperata cylindrica is presented below.

This protocol is intended as a guideline and would require optimization for the specific target

compound.

Generalized Protocol for Isolation of Triterpenoids from Imperata cylindrica

Plant Material Collection and Preparation:

Collect fresh roots of Imperata cylindrica.
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Wash the roots thoroughly to remove soil and debris.

Air-dry the roots in the shade for several days, followed by oven drying at a low

temperature (e.g., 40-50 °C) until a constant weight is achieved.

Grind the dried roots into a coarse powder.

Extraction:

Perform a Soxhlet extraction or maceration of the powdered plant material with a non-

polar solvent like hexane or petroleum ether to remove lipids.

Subsequently, extract the defatted plant material with a solvent of medium polarity, such

as ethyl acetate or chloroform, in which triterpenoid acetates are typically soluble. This can

be done over several days with periodic agitation[9][10].

Concentrate the resulting extract under reduced pressure using a rotary evaporator to

obtain a crude extract.

Chromatographic Purification:

Subject the crude ethyl acetate extract to column chromatography on silica gel.

Elute the column with a gradient of solvents, starting with a non-polar solvent (e.g.,

hexane) and gradually increasing the polarity by adding ethyl acetate.

Collect fractions and monitor them by thin-layer chromatography (TLC), visualizing the

spots with an appropriate staining reagent (e.g., ceric sulfate spray followed by heating).

Combine fractions with similar TLC profiles.

Further purify the fractions containing the compound of interest using repeated column

chromatography or preparative high-performance liquid chromatography (HPLC) until a

pure compound is obtained.

Structure Elucidation:
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Characterize the pure compound using spectroscopic methods such as Mass

Spectrometry (MS), ¹H NMR, and ¹³C NMR to confirm its identity as Simiarenol acetate.

Logical Workflow for Triterpenoid Discovery
The following diagram illustrates a generalized workflow for the discovery of bioactive

triterpenoids from a plant source.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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